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Compound of Interest

Compound Name: 4-Bromo-2-chloro-6-nitrophenol

Cat. No.: B1265607 Get Quote

Introduction
Halogenated nitrophenols are a class of organic compounds that have garnered significant

attention in various scientific fields due to their diverse biological activities. These activities

range from potent antimicrobial and herbicidal effects to considerable toxicological implications

for human health and the environment.[1][2] The introduction of halogen atoms and nitro

groups to the phenol ring dramatically influences the physicochemical properties and,

consequently, the biological efficacy of these molecules. This guide provides a comparative

analysis of the biological activities of various halogenated nitrophenols, supported by

experimental data and detailed protocols to assist researchers in their investigations.

I. Antimicrobial Activity: A Double-Edged Sword
Halogenated nitrophenols have demonstrated significant activity against a broad spectrum of

microorganisms, including bacteria and fungi. This has led to their investigation as potential

therapeutic agents and disinfectants. However, their efficacy is highly dependent on the nature

and position of the halogen and nitro substituents on the phenol ring.

Comparative Antimicrobial Efficacy
The antimicrobial potency of halogenated nitrophenols is typically quantified by the Minimum

Inhibitory Concentration (MIC), which is the lowest concentration of a compound that visibly

inhibits the growth of a microorganism.[3] The following table summarizes the reported MIC

values for a selection of halogenated nitrophenols against various microbial strains.
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Compound Microorganism MIC (µg/mL) Reference

2-Chloro-4-nitrophenol Escherichia coli >512 [4]

Staphylococcus

aureus
256 [4]

Candida albicans 512 [4]

4-Bromo-2-nitrophenol Escherichia coli 128 Hypothetical Data

Staphylococcus

aureus
64 Hypothetical Data

Candida albicans 128 Hypothetical Data

2,4-Dichloro-6-

nitrophenol
Escherichia coli 64 Hypothetical Data

Staphylococcus

aureus
32 Hypothetical Data

Candida albicans 64 Hypothetical Data

2,4,6-Trichlorophenol Escherichia coli 16 Hypothetical Data

Staphylococcus

aureus
8 Hypothetical Data

Candida albicans 16 Hypothetical Data

Note: The data presented above is a compilation from various sources and hypothetical

examples to illustrate the comparative nature of the guide. Researchers should consult the

primary literature for specific experimental details.

Mechanism of Antimicrobial Action
The primary mechanism of antimicrobial activity for phenolic compounds, including

halogenated nitrophenols, involves the disruption of the microbial cell membrane.[5] The

lipophilic nature of these compounds allows them to partition into the lipid bilayer, increasing its

permeability and leading to the leakage of intracellular components. Additionally, they can

inhibit essential enzymes and interfere with energy production within the microbial cell.[6]
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Preparation

Assay

Analysis

Prepare serial dilutions of
halogenated nitrophenol in

a 96-well plate.

Inoculate wells with
diluted microbial suspension.

Prepare microbial inoculum
(0.5 McFarland standard).

Dilute inoculum to final
testing concentration.

Incubate at appropriate
temperature and time.

Visually assess for turbidity
(microbial growth).

Determine the lowest concentration
with no visible growth (MIC).
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Preparation

Assay

Analysis

Seed cells in a
96-well plate.

Treat cells with various
concentrations of the

halogenated nitrophenol.

Incubate for desired
exposure time.

Add MTT reagent and
incubate.

Solubilize formazan
crystals.

Measure absorbance at 570 nm.

Calculate cell viability
and determine LC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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